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Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaerythritol tetraricinoleate is a complex ester formed from the reaction of pentaerythritol,

a polyol, with four molecules of ricinoleic acid. This structure imparts unique physicochemical

properties, making it a subject of interest in various industrial applications, including cosmetics,

lubricants, and specialty chemicals. This technical guide provides a comprehensive overview of

the available data on its CAS number, physicochemical properties, and safety profile, compiled

for professionals in research and development.

Chemical Identification and Properties
Pentaerythritol tetraricinoleate is identified by the CAS Number 126-56-7. While there is

some inconsistency in the reported molecular formula in various databases, the most plausible

formula based on its constituent molecules is C77H140O12.

A summary of its known physical and chemical properties is presented in the table below.
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Property Value Reference

Physical State
Clear, viscous liquid at room

temperature.
[1]

Appearance Clear, colorless liquid. [1]

Density
Approximately 0.962 g/mL at

20°C.
[1]

Boiling Point 446°C. [1]

Flash Point 232°C. [1]

Table 1: Physical and Chemical Properties of Pentaerythritol Tetraricinoleate

Safety and Toxicological Data
A thorough review of publicly available safety data reveals a significant lack of specific

toxicological studies conducted on pentaerythritol tetraricinoleate. No quantitative data, such

as LD50 values or specific irritation studies, were found for this compound.

However, information on structurally related compounds and the parent alcohol, pentaerythritol,

can provide an initial assessment of its likely toxicological profile. It is crucial to note that while

these compounds share a common backbone, their toxicological properties may differ.

Data on Structurally Related Compounds
For reference, the safety data for pentaerythrityl tetraoleate and pentaerythritol are summarized

below. Pentaerythrityl tetraoleate is reported as not meeting GHS hazard criteria.[2]
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Compound CAS Number GHS Classification Key Findings

Pentaerythrityl

Tetraoleate
19321-40-5 Not Classified.[2]

According to multiple

reports, this chemical

does not meet GHS

hazard criteria.[2]

Pentaerythritol 115-77-5 Not Classified.[3][4]

No adverse effects

are expected from

ingestion, though

large amounts may

cause gastrointestinal

discomfort.[3] May

cause mechanical eye

irritation and skin

irritation.[3]

Table 2: GHS Classification and Key Safety Findings for Structurally Related Compounds

General Toxicological Profile of Pentaerythritol Esters
Pentaerythritol and its esters are generally considered to have a low order of acute toxicity. A

review by the Cosmetic Ingredient Review (CIR) Expert Panel on 16 pentaerythrityl tetraester

compounds concluded that they were safe as cosmetic ingredients in the practices of use and

concentration at the time of the assessment.[5]

Experimental Protocols for Safety Assessment
In the absence of specific studies on pentaerythritol tetraricinoleate, standardized testing

protocols would be employed to determine its safety profile. The OECD (Organisation for

Economic Co-operation and Development) provides internationally recognized guidelines for

the testing of chemicals. For acute oral toxicity, the following methods are commonly used:

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure

OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method[6][7]

OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure[7]
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These guidelines are designed to assess the potential adverse effects of a substance following

a single oral administration.[7]

General Methodology for Acute Oral Toxicity Testing
(OECD 423)
The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of

animals at each step.[6] The objective is to classify the substance into a specific toxicity

category based on the observed mortality.[6]

A generalized workflow for such an experiment is illustrated below.

Start: Select Starting Dose Level
(e.g., 300 mg/kg) Administer substance to 3 animals (usually female rats) Observe for mortality and clinical signs for up to 14 days Mortality Outcome? Dose lower dose level (e.g., 50 mg/kg) to 3 new animals 2-3 deaths

Dose higher dose level (e.g., 2000 mg/kg) to 3 new animals

 0-1 deaths

Stop: Substance classified at this level

 3 deaths

Stop: Substance classified at this level

Click to download full resolution via product page

Caption: Generalized workflow for OECD 423 Acute Toxic Class Method.

Conclusion
Pentaerythritol tetraricinoleate, identified by CAS number 126-56-7, is a substance for which

specific and comprehensive safety and toxicological data are not readily available in the public

domain. Based on the low toxicity profile of its parent molecule, pentaerythritol, and related

esters, it is anticipated to have a low order of toxicity. However, this should be confirmed

through empirical testing following established guidelines, such as those provided by the

OECD. For professionals in research and drug development, it is imperative to handle this
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compound with standard laboratory precautions until more definitive safety data becomes

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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